Cas no 133762-96-6 (3-[4-chloro-3-(propan-2-yloxy)phenyl]-1-methyl-6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-[4-chloro-3-(propan-2-yloxy)phenyl]-1-methyl-6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 133762-96-6
• MF: C₁₅H₁₄ClF₃N₂O₃
• MW: 362.731473445892
• CID: 1233961
• PubChem ID: 164347
• Update Time: 2025-04-20

3-[4-chloro-3-(propan-2-yloxy)phenyl]-1-methyl-6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-[4-chloro-3-(propan-2-yloxy)phenyl]-1-methyl-6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione
• 3-(4-chloro-3-propan-2-yloxyphenyl)-1-methyl-6-(trifluoromethyl)pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 3-(4-chloro-3-(1-methylethoxy)phenyl)-1-methyl-6-(trifluoromethyl)-
• 133762-96-6
• Ro 41-8568
• BSHKWHGKJMVVEW-UHFFFAOYSA-N
• 3-(4-Chloro-3-isopropoxyphenyl)-1-methyl-6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione
• DTXSID00158358
• SCHEMBL10579932

• Inchi： 1S/C15H14ClF3N2O3/c1-8(2)24-11-6-9(4-5-10(11)16)21-13(22)7-12(15(17,18)19)20(3)14(21)23/h4-8H,1-3H3
• InChI Key： BSHKWHGKJMVVEW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC(C)C)N1C(C=C(C(F)(F)F)N(C)C1=O)=O

Computed Properties

• Exact Mass: 362.06462
• Monoisotopic Mass: 362.0645045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.85